Cas no 3506-70-5 (4-(3-Bromophenyl)-2-butanone)
4-(3-Bromophenyl)-2-butanone is a brominated aromatic ketone with the molecular formula C₁₀H₁₁BrO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromophenyl moiety enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, while the ketone functionality allows for further derivatization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for precise synthetic applications. Researchers value this intermediate for its role in constructing complex molecular architectures, particularly in medicinal chemistry and material science.
4-(3-Bromophenyl)-2-butanone structure
Product Name:4-(3-Bromophenyl)-2-butanone
CAS No:3506-70-5
MF:C10H11BrO
MW:227.097742319107
CID:313463
PubChem ID:260436
Update Time:2025-10-29
4-(3-Bromophenyl)-2-butanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,4-(3-bromophenyl)-
- 4-(3-Bromophenyl)-2-butanone
- 4-(3-bromophenyl)butan-2-one
- 2-Butanone,4-(3-bromophenyl)
- 3-Brom-benzylaceton
- 4-(m-Bromophenyl)-2-butanone
- NSC 91719
- SCHEMBL4234560
- DTXSID00293718
- NSC91719
- GMAFLRMHQUMGIG-UHFFFAOYSA-N
- 3506-70-5
- MFCD09991820
- F80242
- AKOS009390219
- (5,8-Dimethyl-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol
- AS-9059
- CS-0314871
- NSC-91719
-
- MDL： MFCD09991820
- Inchi： 1S/C10H11BrO/c1-8(12)5-6-9-3-2-4-10(11)7-9/h2-4,7H,5-6H2,1H3
- InChI Key： GMAFLRMHQUMGIG-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CCC(C)=O
Computed Properties
- Exact Mass: 225.99900
- Monoisotopic Mass: 225.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.347±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 285.1±15.0 ºC (760 Torr),
- Flash Point: 67.1±7.7 ºC,
- Refractive Index: 1.538
- Solubility: Very slightly soluble (0.52 g/l) (25 º C),
- PSA: 17.07000
- LogP: 2.97070
4-(3-Bromophenyl)-2-butanone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
4-(3-Bromophenyl)-2-butanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109810-5g |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 97% | 5g |
$676.70 | 2023-09-02 | |
| Alichem | A019109810-10g |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 97% | 10g |
$862.29 | 2023-09-02 | |
| Alichem | A019109810-25g |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 97% | 25g |
$1393.60 | 2023-09-02 | |
| Apollo Scientific | OR110679-1g |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 1g |
£10.00 | 2023-09-01 | ||
| TRC | B048155-2.5g |
4-(3-Bromophenyl)-2-butanone |
3506-70-5 | 2.5g |
$ 715.00 | 2022-06-07 | ||
| TRC | B048155-5g |
4-(3-Bromophenyl)-2-butanone |
3506-70-5 | 5g |
$ 1185.00 | 2022-06-07 | ||
| TRC | B048155-12.5g |
4-(3-Bromophenyl)-2-butanone |
3506-70-5 | 12.5g |
$ 2370.00 | 2022-06-07 | ||
| 1PlusChem | 1P00BZYR-1g |
4-(3-bromophenyl)butan-2-one |
3506-70-5 | 1g |
$50.00 | 2023-12-17 | ||
| Aaron | AR00C073-500mg |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 97% | 500mg |
$180.00 | 2025-02-13 | |
| Aaron | AR00C073-1g |
4-(3-Bromophenyl)butan-2-one |
3506-70-5 | 97% | 1g |
$266.00 | 2025-02-13 |
4-(3-Bromophenyl)-2-butanone Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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